Cas no 31482-56-1 (disperse orange 25)

• Product Name: disperse orange 25
• CAS No: 31482-56-1
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 53756
• PubChem ID: 24862457
• Update Time: 2025-05-28

disperse orange 25 Chemical and Physical Properties

Names and Identifiers

• disperse orange 25
• 2-formyl-3-(N'-chloroacetyl-N'-p-chlorophenyl)aminoindole
• 3-(ethyl{4-[(4-nitrophenyl)azo]phenyl}amino)
• 3-(ethyl{4-[(4-nitrophenyl)azo]phenyl}amino)propiononitrile
• 3-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]-propanenitrile
• 3-[N-chloroacetyl-N-(4-chlorophenyl)amino]-2-formylindole
• AC1LG1WJ
• Acetamide, 2-chloro-N-(4-chlorophenyl)-N-(2-formyl-1H-indol-3-yl)-
• AH-262
• Ambcb5169042
• CTK0E2875
• 4-[N-(2-Cyanoethyl)-N-ethylamino]-4'-nitroazobenzene
• C.I. Solvent Orange 105
• 4'-Nitrophenylazo-4-(1-cyanoethyl, (N-ethyl)phenylamine)
• DOP-2K
• Disperse Orange 25
• Propanenitrile, 3-(ethyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-
• Serilene Orange 2RL
• C.I. Disperse Orange 25
• EINECS 250-654-8
• starbld0009570
• Latyl Orange NST
• W-110801
• C.I.Solvent Orange 105
• SCHEMBL531129
• PROPANENITRILE,3-[ETHYL[4-[(4-NITROPHENYL)AZO]PHENYL]AMINO]-
• 31482-56-1
• 12223-19-7
• Solvent Orange 105
• Tersetile Orange RCL
• Synten Orange P-RL
• 3-[Ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]propiononitrile
• Artisil Brilliant Orange RL
• CHEMBL3561091
• Disperse Orange 25, Dye content 95 %
• Disperse Orange 2K
• Transetile Orange P-RCL
• 3-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile
• Propionitrile, 3-(N-ethyl-p-((p-nitrophenyl)azo)anilino)-
• NS00019972
• Propanenitrile, 3-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]-
• 12223-22-2
• DisperseOrange25
• Propanenitrile, 3-(ethyl(4-((4-nitrophenyl)azo)phenyl)amino)-
• Propanenitrile, 3-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]-
• FT-0625331
• Resiren Orange TR
• AKOS015915549
• ZSPPPAFDNHYXNW-FMQUCBEESA-N
• CAS-31482-56-1
• FT-0764897
• Foron Brilliant Orange E-RL
• AKOS001483272
• Fantagen Orange 2RL
• NCGC00357057-01
• 3-(Ethyl(4-((4-nitrophenyl)azo)phenyl)amino)propanenitrile
• Tox21_303759
• 3-[ETHYL({4-[(1E)-2-(4-NITROPHENYL)DIAZEN-1-YL]PHENYL})AMINO]PROPANENITRILE
• Disperse Brilliant Orange RL
• DTXSID5051999
• Dispersol Orange B 2R
• DTXCID2030562
• 3-(Ethyl(4-((4-nitrophenyl)azo)phenyl)amino)propiononitrile
• MFCD00011736
• Orange 2K nitrodye
• HY-D0542
• C.I.Disperse Orange 25 (C.I.11227)
• CS-0010633
• ZSPPPAFDNHYXNW-UHFFFAOYSA-N

• MDL： MFCD00011736
• Inchi： 1S/C17H17N5O2/c1-2-21(13-3-12-18)16-8-4-14(5-9-16)19-20-15-6-10-17(11-7-15)22(23)24/h4-11H,2-3,13H2,1H3/b20-19+
• InChI Key： ZSPPPAFDNHYXNW-FMQUCBEESA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CCC#N)=O

Computed Properties

• Exact Mass: 323.13800
• Monoisotopic Mass: 323.138225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 97.6

Experimental Properties

• Color/Form: Orange uniform powder
• Density: 1.19
• Melting Point: 170 °C (dec.) (lit.)
• Boiling Point: 555 ºC at 760 mmHg
• Flash Point: 289.5 ºC
• Refractive Index: 1.605
• PSA: 97.57000
• LogP: 5.27338
• Solubility: Not available

disperse orange 25 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• RTECS：TZ4700000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38